Cas no 1284293-40-8 ((6-Bromoimidazo[1,2-a]pyridin-3-yl)(phenyl)methanone)

• Product Name: (6-Bromoimidazo[1,2-a]pyridin-3-yl)(phenyl)methanone
• CAS No: 1284293-40-8
• MF: C₁₄H₉BrN₂O
• MW: 301.138062238693
• MDL: MFCD29904976
• CID: 2083221
• PubChem ID: 101901978
• Update Time: 2025-04-21

(6-Bromoimidazo[1,2-a]pyridin-3-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (6-Bromoimidazo[1,2-a]pyridin-3-yl)phenylmethanone
• (6-bromoimidazo[1,2-a]pyridin-3-yl)(phenyl)methanone
• 6-Bromoimidazo[1,2-a]pyridin-3-yl)phenylmethanone
• AK668193
• CS-0163066
• DS-19859
• C72160
• AKOS030524203
• (6-bromoimidazo[1,2-a]pyridin-3-yl)-phenylmethanone
• 1284293-40-8
• 3-Benzoyl-6-bromoimidazo[1,2-a]pyridine
• DB-247162
• (6-Bromoimidazo[1,2-a]pyridin-3-yl)(phenyl)methanone

• MDL： MFCD29904976
• Inchi： 1S/C14H9BrN2O/c15-11-6-7-13-16-8-12(17(13)9-11)14(18)10-4-2-1-3-5-10/h1-9H
• InChI Key： WDRHENMONWPLEC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC=C(C(C3C=CC=CC=3)=O)N2C=1

Computed Properties

• Exact Mass: 299.98983g/mol
• Monoisotopic Mass: 299.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.4
• XLogP3: 4.1

Experimental Properties

• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 144-146 ºC (ethanol )
• Solubility: Almost insoluble (0.013 g/l) (25 º C),